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Compound Name: 1,2,3-Trimethyldiaziridine

Cat. No.: B15419450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 1,2,3-trimethyldiaziridine. The IUPAC name for this compound is 1,2,3-
trimethyldiaziridine[1]. This document consolidates available quantitative data, outlines a

detailed, representative experimental protocol for its synthesis based on established methods

for analogous compounds, and presents key structural information obtained from spectroscopic

and diffraction studies. Due to the limited publicly available information on the specific

biological activity of 1,2,3-trimethyldiaziridine, this guide focuses on its chemical and physical

characteristics.

Chemical and Physical Properties
1,2,3-Trimethyldiaziridine is a heterocyclic organic compound with a three-membered ring

containing two nitrogen atoms and one carbon atom, with methyl groups attached to all three

ring atoms. A summary of its key chemical and physical properties is presented in Table 1.
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Property Value Source

IUPAC Name 1,2,3-trimethyldiaziridine PubChem[1]

Molecular Formula C₄H₁₀N₂ PubChem[1]

Molecular Weight 86.14 g/mol PubChem[1]

CAS Number 113604-56-1 PubChem[1]

Canonical SMILES CC1N(N1C)C PubChem[1]

InChI
InChI=1S/C4H10N2/c1-4-

5(2)6(4)3/h4H,1-3H3
PubChem[1]

InChIKey
JQSQQLRRMMWUKE-

UHFFFAOYSA-N
PubChem[1]

Standard Enthalpy of

Formation (gas)
176.2 ± 5.0 kJ/mol ResearchGate[2]

Molecular Structure and Spectroscopic Data
The molecular structure of 1,2,3-trimethyldiaziridine has been determined by gas-phase

electron diffraction, revealing a trans-configuration of the methyl groups attached to the

nitrogen atoms of the diaziridine ring[2]. Key structural parameters are summarized in Table 2.

Structural Parameter Value Source

r(N–C) 1.489(9) Å ResearchGate[2]

r(N–N) 1.480(15) Å ResearchGate[2]

r(C–C) 1.503(15) Å ResearchGate[2]

∠NCN 61.5(9) ° ResearchGate[2]

∠(H₃C)CN 124.0(15) ° ResearchGate[2]

Spectroscopic data, including 13C NMR and GC-MS, are available for 1,2,3-
trimethyldiaziridine, confirming its molecular structure[1].
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Synthesis of 1,2,3-Trimethyldiaziridine: A
Representative Protocol
While a specific, detailed experimental protocol for the synthesis of 1,2,3-trimethyldiaziridine
is not readily available in the published literature, a representative procedure can be proposed

based on general methods for the synthesis of 1,2,3-trialkyldiaziridines. One such method

involves the reaction of an N-chloroalkylamine with a primary aliphatic amine.

Experimental Protocol: Proposed Synthesis of 1,2,3-
Trimethyldiaziridine
Disclaimer: This is a proposed protocol based on analogous reactions and should be

performed with appropriate safety precautions by qualified personnel.

Reaction Scheme:

CH₃NH₂ + ClNHCH₃ + CH₃CHO → C₄H₁₀N₂ + H₂O + HCl

Materials:

Methylamine (CH₃NH₂)

N-Chloromethylamine (ClNHCH₃) - Note: N-chloroamines can be unstable and should be

handled with care.

Acetaldehyde (CH₃CHO)

Anhydrous diethyl ether

Potassium carbonate (K₂CO₃), anhydrous

Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,

etc.)

Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:
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Preparation of N-Chloromethylamine: N-Chloromethylamine can be prepared in situ or as a

stock solution by reacting methylamine with a chlorinating agent such as sodium

hypochlorite under controlled conditions. Due to its instability, it is often generated and used

immediately.

Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, a condenser, and an inlet for an inert atmosphere is charged with a solution

of methylamine in anhydrous diethyl ether. The flask is cooled in an ice bath.

Addition of Acetaldehyde: Acetaldehyde is added dropwise to the cooled solution of

methylamine while stirring.

Addition of N-Chloromethylamine: A freshly prepared solution of N-chloromethylamine in

anhydrous diethyl ether is then added dropwise to the reaction mixture over a period of 1-2

hours, maintaining the temperature at 0-5 °C.

Reaction: The reaction mixture is stirred at low temperature for several hours and then

allowed to warm to room temperature and stirred overnight.

Workup: Anhydrous potassium carbonate is added to the reaction mixture to neutralize any

formed acid and to remove water. The mixture is filtered, and the solvent is removed from the

filtrate under reduced pressure.

Purification: The crude product is purified by fractional distillation under reduced pressure to

yield 1,2,3-trimethyldiaziridine.

Characterization: The purified product should be characterized by spectroscopic methods such

as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Reactivity
Detailed studies on the specific reactivity of 1,2,3-trimethyldiaziridine are limited. However,

the diaziridine ring is known to be strained and can undergo various transformations.

Thermal and Photochemical Decomposition: Diaziridines can undergo ring-opening upon

heating or irradiation with UV light.
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Ring-Opening Reactions: The strained three-membered ring is susceptible to cleavage by

various reagents, leading to the formation of acyclic compounds or rearrangement to other

heterocyclic systems.

Further research is required to fully elucidate the specific reaction pathways and synthetic utility

of 1,2,3-trimethyldiaziridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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